4-Methylumbelliferyl α-D-Galactopyranoside

• CAS No.: 38597-12-5
• Product Name: 4-Methylumbelliferyl α-D-Galactopyranoside
• Molecular Formula: C16H18O8
• Molecular Weight: 338.31 g/mol
• IUPAC Name: 4-methyl-7-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
• Standard InChI: InChI=1S/C16H18O8/c1-7-4-12(18)23-10-5-8(2-3-9(7)10)22-16-15(21)14(20)13(19)11(6-17)24-16/h2-5,11,13-17,19-21H,6H2,1H3/t11-,13+,14+,15-,16+/m1/s1
• Standard InChIKey: YUDPTGPSBJVHCN-CHUNWDLHSA-N
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)O[C@@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O
• SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)O)O)O
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)O)O)O
• Appearance: Assay:≥98%A crystalline solid
• Description: 4-Methylumbelliferyl-α-D-galactopyranoside (4-MU-α-Gal) is a fluorogenic substrate of α-galactosidase. In addition to its use in characterizing novel α-galactosidases, 4-MU-α-Gal is used in assays to evaluate deficiency in α-galactosidase activity related to Fabry disease. Hydrolysis of 4-MU-α-Gal releases the fluorescent product 4-MU, which has an emission maximum at 445-454 nm. The excitation maximum for 4-MU is pH-dependent: 330, 370, and 385 nm at pH 4.6, 7.4, and 10.4, respectively.
• Synonyms: 4-methylumbelliferone-alpha-D-galactoside; 4-methylumbelliferyl galactose; 4-methylumbelliferyl-alpha-D-galactopyranoside; 4-methylumbelliferyl-beta-D-galactopyranoside; 4-methylumbelliferyl-beta-D-galactoside; 4-methylumbelliferyl-galactopyranoside; 4-methylumbelliferyl-galactopyranoside, ((alpha-D)-galactopyranosyloxy)-isomer; 4-methylumbelliferyl-galactopyranoside, ((beta-D)-galactosyloxy)-isomer; 4-MUBF-GP
• PubChem Compound: 2733788
• Last Modified: Nov 11 2021